Cas no 19444-84-9 (a-Hydroxy-γ-butyrolactone)

Technical Introduction: α-Hydroxy-γ-butyrolactone α-Hydroxy-γ-butyrolactone (CAS 19444-84-9) is a cyclic ester featuring both hydroxyl and lactone functional groups. This compound is valued for its versatility as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive hydroxyl group enables further derivatization, while the lactone ring contributes to its stability and solubility in polar solvents. The compound is also studied for its potential applications in biodegradable polymers and chiral synthesis due to its stereochemical properties. Its balanced reactivity and structural features make it a useful building block in fine chemical and industrial research applications.
a-Hydroxy-γ-butyrolactone structure
a-Hydroxy-γ-butyrolactone structure
Product Name:a-Hydroxy-γ-butyrolactone
CAS No:19444-84-9
MF:C4H6O3
MW:102.088641643524
MDL:MFCD00134268
CID:162531
PubChem ID:24862411
Update Time:2025-06-07

a-Hydroxy-γ-butyrolactone Chemical and Physical Properties

Names and Identifiers

    • 3-Hydroxydihydrofuran-2(3H)-one
    • alpha-Hydroxy-gamma-butyrolactone
    • α-Hydroxy-γ-butyrolactone
    • 2(3H)-Furanone,dihydro-3-hydroxy-
    • 2-Hydroxy- γ-butyrolactone
    • (3RS)-Dihydro-3-hydroxy-2(3H)-furanone
    • 2-Hydroxy-3-methyl-valeriansaeuremethylester
    • 2-Hydroxy-gaMMa-butyrolactone
    • 3-hydroxytetrahydrofuran-2-one
    • AC1LAV2M
    • AGN-PC-00LQW4
    • CTK1D3706
    • Pentanoic acid, 2-hydroxy-3-methyl-, methyl ester
    • Dihydro-3-hydroxy-2(3H)-furanone
    • Butyricacid, 2,4-dihydroxy-, g-lactone (7CI)
    • 2,4-Dihydroxybutanoic acid g-lactone
    • 2,4-Dihydroxybutyric acid g-lactone
    • 2-Hydroxy-4-butanolide
    • 2-Hydroxybutyrolactone
    • 3-Hydroxybutyrolactone
    • 3-Hydroxydihydrofuran-2-one
    • 3-Hydroxyoxolan-2-one
    • a-Hydroxy-g-butyrolactone
    • AKOS 224
    • 3-Hydroxyoxolane-2-one
    • 2-Hydroxybutyrolactone.
    • 2-Hydroxy-G-Butyrolactone
    • 3-Hydroxydihydrofuran-2(3H)
    • a-Hydroxy-gaMa-butyrolactone
    • 2(3H)-Furanone, dihydrohydroxy-
    • 2-Hydroxytetrahydrofuran-2-one
    • FWIBCWKHNZBDLS-UHFFFAOYSA-N
    • (3S)-3-HYDROXYDIHYDROFURAN-2(3H)-ONE
    • 2-hydroxy-butyrolactone
    • 3-Hydroxydihydro-2(3H)-furanone
    • hydroxybutyrolactone
    • (R)-dihydro-3-hydroxyfuran-2(3H)-one
    • 2(3H)-Fu
    • CS-W013699
    • A813732
    • 19444-84-9
    • AKOS000277381
    • UNII-L5D4QZ05QR
    • .ALPHA.-HYDROXY-.GAMMA.-BUTYROLACTONE
    • EC 692-561-9
    • A-Hydroxy-
    • 2-HYDROXY-.GAMMA.-BUTYROLACTONE
    • AS-60521
    • alpha -Hydroxy- gamma -butyrolactone
    • 2-HYDROXY-.GAMMA.-BUTYROLACTONE, (2RS)-
    • AKOS016843445
    • 1H-Benzimidazole-ethanamine diHCl
    • A-butyrolactone
    • FT-0612606
    • alpha-Hydroxy-gama-butyrolactone
    • 2(3H)-Furanone, dihydro-3-hydroxy-
    • J-800063
    • 2,4-DIHYDROXYBUTYRIC ACID .GAMMA.-LACTONE
    • SY027538
    • FT-0637851
    • 3-hydroxy-dihydro-furan-2-one
    • alpha-Hydroxy-gamma-butyrolactone, technical grade
    • J-640062
    • Q27282736
    • MFCD00211245
    • FT-0605147
    • alpha-hydroxybutyrolactone
    • H0788
    • 2-OXOTETRAHYDROFURAN-3-OL
    • DTXSID00941181
    • NS00004626
    • MFCD00134268
    • FT-0605223
    • 3-hydroxydihydrofuran-2-(3H)-one
    • MB00930
    • L5D4QZ05QR
    • SCHEMBL107295
    • 3-Hydroxydihydro-2(3H)-furanone #
    • SY052569
    • 2-HYDROXY-.GAMMA.-BUTYROLACTONE, (+/-)-
    • racemic alpha-hydroxy-gamma-butyrolactone
    • DTXCID70962469
    • r-(+)-alpha-hydroxy-gamma-butyrolactone
    • 2,4-DIHYDROXYBUTYRIC ACID GAMMA-LACTONE
    • DB-071477
    • 2-HYDROXY-GAMMA-BUTYROLACTONE, (2RS)-
    • 2-HYDROXY-GAMMA-BUTYROLACTONE, (+/-)-
    • DB-002630
    • DB-072211
    • A12215
    • S-(-)-Alpha-hydroxy-gamma-butyrolactone
    • a-hydroxy-gamma-butyrolactone
    • a-Hydroxy-γ-butyrolactone
    • MDL： MFCD00134268
    • Inchi： 1S/C4H6O3/c5-3-1-2-7-4(3)6/h3,5H,1-2H2
    • InChI Key： FWIBCWKHNZBDLS-UHFFFAOYSA-N
    • SMILES： O1C(C(CC1)O)=O

Computed Properties

  • Exact Mass: 102.03168
  • Monoisotopic Mass: 102.032
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 88.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: -0.4
  • Topological Polar Surface Area: 46.5

Experimental Properties

  • Color/Form: Colorless transparent to yellow viscous liquid
  • Density: 1.309 g/mL at 25 °C(lit.)
  • Boiling Point: 133°C/10mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: n20/D 1.468(lit.)
  • PSA: 46.53
  • LogP: -0.70580
  • Solubility: Uncertain

a-Hydroxy-γ-butyrolactone Security Information

  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S23;S24/25
  • FLUKA BRAND F CODES：3-10
  • Hazardous Material Identification： Xi
  • Storage Condition：Inert atmosphere,Room Temperature

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a-Hydroxy-γ-butyrolactone Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:19444-84-9)a-Hydroxy-γ-butyrolactone
Order Number:A813732
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:00
Price ($):158.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:19444-84-9)a-Hydroxy-γ-butyrolactone
A813732
Purity:99%
Quantity:25g
Price ($):158.0
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